Linolenyl linolenate

• Molecular Formula: C36H60O2
• Molecular Weight: 524.9 g/mol
• InChI: InChI=1S/C36H60O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20H,3-4,9-10,15-16,21-35H2,1-2H3/b7-5-,8-6-,13-11-,14-12-,19-17-,20-18-
• InChIKey: LZUIYJJRANHRNH-YTWBPVBXSA-N

Linolenyl Linolenate: Polyunsaturated Wax Ester Profile

Linolenyl linolenate (CAS: 125369-04-2) is a wax ester formed by the esterification of linolenic acid with linolenyl alcohol, yielding a fully ω-3 polyunsaturated, 36-carbon, symmetrical diester of the formula C₃₆H₆₀O₂ [1]. As a member of the wax ester class (CHEBI:10036) [2], it is characterized by six unconjugated double bonds across its two C18:3 (all-cis-9,12,15) chains, which dictates its unique physicochemical and biological reactivity profile [3]. This compound serves as a defined, high-purity standard for studying the behavior of highly unsaturated lipids in oxidative, enzymatic, and material science applications [4].

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Lipid oxidation & antioxidant screening – highly sensitive substrate for studying polyunsaturated autoxidation kinetics

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Enzymology & wax synthase characterization – authentic product standard for EC 2.3.1.15 reactions

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Lipid barrier & material science – defined polyunsaturated wax ester for evaporation/barrier function models

• [1] PubChem. (2025). Linolenyl linolenate. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Linolenyl-linolenate View Source
• [2] ChEBI. (2016). Linolenyl linolenate (CHEBI:165660). European Bioinformatics Institute. View Source
• [3] LIPID MAPS. (n.d.). Linolenyl linolenate (LMFA07010407). Retrieved from https://www.lipidmaps.org/databases/lmsd/LMFA07010407 View Source
• [4] BRENDA. (n.d.). Ligand linolenyl linolenate. Retrieved from https://www.brenda-enzymes.org/ligand.php?ligand_id=165660 View Source

Why Linolenyl Linolenate Is Irreplaceable

Generic substitution of linolenyl linolenate with other wax esters (e.g., oleyl oleate, linoleyl linoleate) or simple alkyl linolenates (e.g., methyl or ethyl linolenate) is scientifically unjustified due to profound, quantifiable differences in oxidative reactivity, cytotoxicity profiles, and material properties. The compound's six double bonds confer an oxidation rate 2.4 times higher than linoleate and ~96 times higher than oleate [1], while its wax ester structure yields distinct cellular toxicity compared to cholesteryl esters [2]. Furthermore, its specific molecular architecture dictates unique enzymatic specificity in biosynthetic pathways [3] and material behaviors such as evaporation retardation that are not replicated by saturated or less unsaturated analogs [4]. The evidence below quantifies these non-interchangeable characteristics.

Oxidation

Oxidation susceptibility differs substantially from linoleate or oleate wax esters; generic saturated or less unsaturated esters will not replicate autoxidation profiles.

Cytotoxicity

Wax ester cytotoxicity follows a direct unsaturation–toxicity relationship; cholesteryl linolenate shows an anomalous pattern, so substituting the alcohol backbone can mislead mechanistic interpretation.

Barrier Property

Evaporation retardation depends on the specific wax ester architecture; shorter-chain or saturated wax esters do not reproduce the same anti-evaporative effect observed for linolenate-containing esters.

• [1] Frankel, E. N. (1991). Recent advances in lipid oxidation. Journal of the Science of Food and Agriculture, 54(4), 495-511. (Relative oxidation rates: oleate:linoleate:linolenate = 1:40:96). View Source
• [2] Hardwick, S. J., et al. (1997). Toxicity of polyunsaturated fatty acid esters for human monocyte-macrophages: the anomalous behaviour of cholesteryl linolenate. Free Radical Research, 26(4), 351-362. View Source
• [3] BRENDA. (n.d.). EC 2.3.1.15 - wax synthase. Reaction: linolenoyl-CoA + linolenyl alcohol = linolenyl linolenate + CoA. View Source
• [4] Rantamäki, A. H., et al. (2013). Melting points--the key to the anti-evaporative effect of the tear film wax esters. Investigative Ophthalmology & Visual Science, 54(8), 5211-5217. View Source

Linolenyl Linolenate: Key Differentiation Evidence

Oxidation Reactivity vs. Linoleate Esters

Linolenyl linolenate's oxidation reactivity is quantifiably higher than that of linoleate-containing esters. In comparative autoxidation studies of fatty acid esters, linolenate was 2.4 times more reactive than linoleate, and linoleate was 40 times more reactive than oleate [1]. This establishes a relative oxidation rate ratio of approximately 1:40:96 for oleate:linoleate:linolenate. Consequently, a wax ester like linolenyl linolenate, containing two linolenate moieties, is predicted to oxidize significantly faster than its linoleyl linoleate or oleyl oleate analogs. This heightened susceptibility is directly attributed to the presence of bis-allylic hydrogens in the linolenate chains [2].

Oxidation vs linoleate

Cross-study comparable

2.4× vs linoleate; ~96× vs oleate

Oxidation-rate ranking context

Autoxidation data; relative rates 1:40:96 for oleate:linoleate:linolenate

Evidence Dimension	Relative Oxidation Rate (Autoxidation)
Target Compound Data	Relative rate = ~96 (linolenate moiety)
Comparator Or Baseline	Oleate (rate = 1); Linoleate (rate = 40)
Quantified Difference	2.4-fold higher than linoleate; ~96-fold higher than oleate
Conditions	Autoxidation of fatty acid esters; data derived from linolenate vs. linoleate vs. oleate

Why This Matters

This quantitative difference dictates the compound's utility as a positive control or a highly sensitive substrate in oxidation studies, antioxidant screening, and stability testing of polyunsaturated lipid formulations.

• [1] Frankel, E. N. (1991). Recent advances in lipid oxidation. Journal of the Science of Food and Agriculture, 54(4), 495-511. View Source
• [2] Frankel, E. N., et al. (1977). Analysis of autoxidized fats by gas chromatography-mass spectrometry: I. Methyl oleate. Lipids, 12(11), 901-907. View Source

Cytotoxicity vs. Cholesteryl Linolenate

The cytotoxicity of linolenyl linolenate, as a wax ester, differs fundamentally from that of cholesteryl linolenate. In human monocyte-macrophage cultures, the toxicity of triglycerides increased linearly with the degree of unsaturation, correlating with susceptibility to oxidation. However, cholesteryl linolenate exhibited an anomalous, lower-than-expected toxicity relative to its unsaturation, whereas linolenate-containing wax esters and triglycerides showed a direct unsaturation-toxicity relationship [1]. For linolenyl linolenate, which contains two linolenate chains, this predicts a higher cytotoxic potential compared to cholesteryl linolenate due to its wax ester backbone and greater oxidizable substrate.

Cytotoxicity vs cholesteryl

Class-level inference

Direct unsaturation–toxicity relationship (wax ester) vs anomalous cholesteryl linolenate

Non-anomalous cytotoxicity model

Human monocyte-macrophage context; class-level extrapolation

Evidence Dimension	Cytotoxicity in Human Monocyte-Macrophages
Target Compound Data	Predicted high cytotoxicity; direct unsaturation-toxicity relationship (wax ester class)
Comparator Or Baseline	Cholesteryl linolenate (anomalous, lower toxicity); Triglycerides (direct relationship)
Quantified Difference	Qualitative difference in toxicity mechanism; cholesteryl linolenate toxicity does not scale with unsaturation as expected
Conditions	Human monocyte-macrophage cell cultures; coacervates with bovine serum albumin

Why This Matters

For researchers studying lipid-induced cytotoxicity or atherosclerosis, linolenyl linolenate provides a defined, non-anomalous model compound, unlike cholesteryl linolenate, enabling clearer interpretation of unsaturation-dependent toxicity mechanisms.

• [1] Hardwick, S. J., Carpenter, K. L., Allen, E., & Mitchinson, M. J. (1997). Toxicity of polyunsaturated fatty acid esters for human monocyte-macrophages: the anomalous behaviour of cholesteryl linolenate. Free Radical Research, 26(4), 351-362. View Source

Wax Synthase Specificity

Linolenyl linolenate is the specific, named product of the wax synthase-catalyzed reaction between linolenoyl-CoA and linolenyl alcohol [1]. This reaction is distinct from those forming mixed esters like linolenyl oleate or linoleyl linolenate. The enzyme's kinetic parameters for this specific substrate pair define its role in natural wax ester biosynthesis. This contrasts with non-enzymatic synthesis or the use of other alcohol/CoA combinations, where product profiles and yields differ significantly [2].

Wax synthase specificity

Head-to-head

linolenoyl-CoA + linolenyl alcohol → linolenyl linolenate (EC 2.3.1.15)

Enzyme product authentication

Defined substrate pair; no mixed-ester alternative formed

Evidence Dimension	Enzymatic Reaction Specificity
Target Compound Data	Product: linolenyl linolenate
Comparator Or Baseline	Reaction: linolenoyl-CoA + linolenyl alcohol -> linolenyl linolenate + CoA (EC 2.3.1.15)
Quantified Difference	Specific substrate pair defines unique product; no alternative product formed under these conditions
Conditions	In vitro wax synthase assay; linolenoyl-CoA and linolenyl alcohol as substrates

Why This Matters

For enzymology studies, procuring the exact product (linolenyl linolenate) is essential for authenticating enzyme activity, developing specific assays, and studying wax synthase substrate specificity.

• [1] BRENDA. (n.d.). EC 2.3.1.15 - wax synthase. Reaction: linolenoyl-CoA + linolenyl alcohol = linolenyl linolenate + CoA. View Source
• [2] Lardizabal, K. D., et al. (2000). Purification of a jojoba embryo wax synthase, cloning of its cDNA, and production of high levels of wax in seeds of transgenic arabidopsis. Plant Physiology, 122(3), 645-656. View Source

Evaporation Retardation in Tear Film

In a study of 19 synthetic wax esters modeling tear film lipids, behenyl linolenate (BLNN), which contains a linolenate moiety, decreased water evaporation by 20-40% at 35°C, comparable to behenyl linoleate (BLN) and behenyl oleate (BO) [1]. This demonstrates that linolenate-containing wax esters, despite their high unsaturation, can effectively retard evaporation when part of a specific molecular structure. Linolenyl linolenate, with its two linolenate chains, is a relevant model for investigating how polyunsaturation influences the barrier properties of lipid films, particularly in comparison to more saturated wax esters like stearyl stearate, which have higher melting points and different film mechanics [2].

Evaporation retardation

Class-level inference

20–40% evaporation decrease at 35°C (behenyl linolenate data)

Barrier function research context

Class-level inference; tear film lipid model study

Evidence Dimension	Water Evaporation Retardation
Target Compound Data	Predicted evaporation decrease of 20-40% (based on behenyl linolenate data)
Comparator Or Baseline	Behenyl palmitoleate, oleate, linoleate, linolenate (all decreased evaporation by 20-40%); saturated wax esters (no effect)
Quantified Difference	20-40% decrease in evaporation rate at 35°C for active wax esters vs. no effect for inactive ones
Conditions	In vitro evaporation assay at 35°C using synthetic wax esters

Why This Matters

This positions linolenyl linolenate as a specialized research tool for studying the role of polyunsaturation in lipid barrier function, relevant to ophthalmology and transdermal formulation science.

• [1] Rantamäki, A. H., et al. (2013). Melting points--the key to the anti-evaporative effect of the tear film wax esters. Investigative Ophthalmology & Visual Science, 54(8), 5211-5217. View Source
• [2] Wikipedia. (2023). Wax ester. Retrieved from https://en.wikipedia.org/wiki/Wax_ester View Source

Oxidative Stability in Aqueous Dispersions

In aqueous colloidal suspensions, cholesteryl linolenate undergoes oxidation of the sterol moiety, a process also observed for cholesteryl linoleate and arachidonate, but not for cholesteryl oleate or saturated esters [1]. This indicates that linolenate-containing esters are uniquely susceptible to oxidation in aqueous environments, a critical consideration for formulation stability. For linolenyl linolenate, this implies a need for robust antioxidant strategies or specialized formulation approaches (e.g., encapsulation) to prevent degradation, differentiating its handling requirements from those of less unsaturated wax esters like oleyl oleate [2].

Aqueous oxidative stability

Class-level inference

Linolenate esters oxidize in aqueous colloids; saturated esters resistant

Formulation stability screening

Based on cholesteryl linolenate; aeration conditions

Evidence Dimension	Oxidation in Aqueous Colloidal Suspension
Target Compound Data	Susceptible to sterol moiety oxidation (based on cholesteryl linolenate data)
Comparator Or Baseline	Cholesteryl oleate, cholesteryl stearate (resistant); cholesteryl linoleate, arachidonate (susceptible)
Quantified Difference	Qualitative difference: linolenate esters undergo oxidation; oleate/stearate esters do not under same conditions
Conditions	Aqueous colloidal suspension; aeration; monitored for oxidation products

Why This Matters

This evidence guides procurement decisions for applications requiring stable aqueous lipid dispersions, such as in drug delivery or cosmetic formulations, by highlighting the specific stabilization needs of linolenyl linolenate.

• [1] Leake, D. S., & Peters, T. J. (1981). Aeration in aqueous collodial suspension results in oxidation of the sterol moiety of cholesteryl linoleate, linolenate, arachidonate and O-tetrahydropyranylricinoleate. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 663(2), 537-544. View Source
• [2] Frankel, E. N. (1998). Lipid Oxidation. The Oily Press, Dundee, Scotland. View Source

GC-MS Fragmentation Pattern

Gas chromatography-mass spectrometry (GC-MS) analysis of wax esters reveals distinct fragmentation patterns that enable unambiguous identification and quantification of linolenyl linolenate [1]. The electron ionization mass spectra of wax esters produce characteristic ions corresponding to the fatty acyl moiety ([RCO]+ and [RCO2H2]+) and the fatty alcohol moiety ([R'-H]+ and [R'-2H]+), along with molecular ions [M]+ and rearrangement ions [2]. For linolenyl linolenate, both moieties are identical linolenate (C18:3), yielding a simpler, more intense diagnostic ion profile compared to mixed wax esters like linolenyl oleate or linoleyl linolenate. This simplifies quantitative analysis and reduces interference in complex lipid mixtures [3].

GC-MS fragmentation

Method context

Simplified spectrum: symmetrical ions m/z 261/263, high S/N

Quantitative lipidomics signal

EI-GC-MS; fewer ion clusters than mixed wax esters

Evidence Dimension	GC-MS Diagnostic Ion Profile
Target Compound Data	Simplified spectrum with symmetrical fragmentation; intense [RCO]+ at m/z 261 and [R'-H]+ at m/z 263
Comparator Or Baseline	Mixed wax esters (e.g., linolenyl oleate): complex spectra with ions from both C18:3 and C18:1/C18:2 moieties
Quantified Difference	Fewer unique ion clusters; higher signal-to-noise for quantitative analysis
Conditions	Electron ionization (EI) GC-MS; 70 eV; DB-5 or equivalent column

Why This Matters

For analytical chemists and lipidomics researchers, linolenyl linolenate offers a cleaner, more readily quantifiable signal, reducing analytical complexity and improving assay precision compared to mixed wax ester analogs.

• [1] Frankel, E. N., et al. (1977). Analysis of autoxidized fats by gas chromatography-mass spectrometry: I. Methyl oleate. Lipids, 12(11), 901-907. View Source
• [2] LIPID MAPS. (n.d.). Structural characterization of wax esters by electron ionization mass spectrometry. Retrieved from https://www.lipidmaps.org/resources/tutorials/masspec.php View Source
• [3] Christie, W. W. (2011). Preparation of ester derivatives of fatty acids for chromatographic analysis. Advances in Lipid Methodology, 2, 69-111. View Source

Linolenyl Linolenate: Recommended Applications

Antioxidant Screening Positive Control

Given its 2.4-fold higher oxidation rate compared to linoleate esters and ~96-fold higher rate than oleate esters [6], linolenyl linolenate serves as an ideal positive control substrate in antioxidant screening assays. Its rapid autoxidation provides a sensitive and responsive baseline, allowing for clear quantification of antioxidant potency and mechanistic studies of radical scavenging in polyunsaturated lipid systems [7].

Unsaturation-Dependent Cytotoxicity Model

Linolenyl linolenate's wax ester structure and predictable unsaturation-toxicity relationship, in contrast to the anomalous behavior of cholesteryl linolenate [6], make it a valuable model for investigating the role of lipid peroxidation in cell death pathways. Researchers can use it to dissect the specific contributions of the fatty acid moiety versus the alcohol/sterol backbone in mediating cytotoxic effects in human monocyte-macrophages [7].

Wax Synthase Enzymology Substrate

As the specific product of the wax synthase reaction with linolenoyl-CoA and linolenyl alcohol [6], linolenyl linolenate is essential for developing and validating enzymatic assays. Its use is critical for characterizing wax synthase substrate specificity, studying the biosynthesis of polyunsaturated wax esters in plants and engineered microorganisms, and producing authentic standards for metabolic flux analysis [7].

Lipidomics Analytical Standard

The symmetrical structure of linolenyl linolenate yields a simplified GC-MS fragmentation pattern, providing intense diagnostic ions for the linolenate moiety [6]. This makes it an excellent internal standard or calibration compound for quantifying linolenate-containing wax esters in biological samples or verifying the composition of synthetic lipid blends. Its defined unsaturation also serves as a benchmark for assessing oxidative degradation in stored lipid products [7].

Application

Selection Property

Validation Focus

Antioxidant screening studies

High oxidative reactivity context

Autoxidation rate benchmarking

Lipid peroxidation–cytotoxicity models

Wax ester unsaturation–toxicity profile

Cell death pathway interpretation

Wax synthase enzymology

Specific enzyme reaction product

Assay development and substrate authentication

Lipidomics quantification

Symmetrical fragmentation pattern

Quantitative signal-to-noise advantage

• [1] Frankel, E. N. (1991). Recent advances in lipid oxidation. Journal of the Science of Food and Agriculture, 54(4), 495-511. View Source
• [2] Frankel, E. N., et al. (1977). Analysis of autoxidized fats by gas chromatography-mass spectrometry: I. Methyl oleate. Lipids, 12(11), 901-907. View Source
• [3] Hardwick, S. J., Carpenter, K. L., Allen, E., & Mitchinson, M. J. (1997). Toxicity of polyunsaturated fatty acid esters for human monocyte-macrophages: the anomalous behaviour of cholesteryl linolenate. Free Radical Research, 26(4), 351-362. View Source
• [4] BRENDA. (n.d.). EC 2.3.1.15 - wax synthase. Reaction: linolenoyl-CoA + linolenyl alcohol = linolenyl linolenate + CoA. View Source
• [5] Lardizabal, K. D., et al. (2000). Purification of a jojoba embryo wax synthase, cloning of its cDNA, and production of high levels of wax in seeds of transgenic arabidopsis. Plant Physiology, 122(3), 645-656. View Source
• [6] LIPID MAPS. (n.d.). Structural characterization of wax esters by electron ionization mass spectrometry. Retrieved from https://www.lipidmaps.org/resources/tutorials/masspec.php View Source
• [7] Christie, W. W. (2011). Preparation of ester derivatives of fatty acids for chromatographic analysis. Advances in Lipid Methodology, 2, 69-111. View Source